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Compound of Interest

Compound Name: BASIC RED 18:1

Cat. No.: B1172434

An in-depth evaluation of BASIC RED 18:1 against other prevalent cationic dyes, providing
researchers, scientists, and drug development professionals with essential data for informed
selection in various experimental applications.

Cationic, or basic, dyes are a class of synthetic colorants that carry a positive charge in
solution. This characteristic allows them to form strong ionic bonds with negatively charged
substrates, such as the anionic sites in acrylic fibers, as well as various biological
macromolecules like nucleic acids and certain proteins. This strong affinity results in vibrant
and durable coloration, making them valuable reagents in both industrial textile dyeing and
biological staining procedures. BASIC RED 18:1 is a prominent member of the monoazo class
of cationic dyes, recognized for its dark red hue and extensive use in coloring acrylic textiles.[1]
[2] This guide provides a comparative analysis of the performance of BASIC RED 18:1 against
other widely used cationic dyes from different chemical classes, offering a quantitative and
gualitative assessment to aid in research and development.

Performance Characteristics of Selected Cationic
Dyes

The efficacy of a cationic dye is determined by several key performance indicators, including its
fastness to light and washing, solubility, and dyeing behavior. The following tables summarize
the available quantitative data for BASIC RED 18:1 and a selection of other commercially
significant cationic dyes.
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Table 1: Physicochemical and Application Properties of Selected Cationic Dyes

. Molecular
Dye CAS Chemical Molecular .
C.l. Name Weight ( Color
Name Number Class Formula
g/mol )

BASIC Basic Red 42373-04- C19H17CIN

Monoazo 368.98 Dark Red
RED 18:1 18:1 6 4S
Basic Red Basic Red 12221-69- CisH21BrN

Monoazo 401.30 Bluish Red
46 46 1 6
Basic Basic 54060-92- Azomethin C21H27N30 43352 Reddish
Yellow 28 Yellow 28 3 e 5S ' Yellow
Basic Blue  Basic Blue ] C20H26CIN Greenish

4444-00-3 Oxazine 359.89

3 3 30 Blue
Basic Blue  Basic Blue  15000-59- C1sH22N40O )

Monoazo 438.52 Bright Blue
54 54 6 5S2

Sources:[1][2][3][4][5][6][7][E][O][10][11][12]

Table 2: Fastness Properties of Selected Cationic Dyes on Acrylic Fiber
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) Wash Wash . s
Light Ironing Perspiratio
Fastness Fastness
Fastness Fastness n Fastness
Dye Name (ISO 105- (ISO 105-
(1ISO 105- (ISO 105- (ISO 105-
C06) - Color CO06) -
B02) o X11) E04)
Change Staining
BASIC RED
6-7 4-5 4-5 4-5 4-5
18:1
Basic Red 46 6-7
Basic Yellow
5-6
28
Basic Blue 3 4-5 4-5 4-5 4-5 4-5
Basic Blue 54

Note: Fastness is rated on a scale of 1 to 8 for light fastness (8 being the best) and 1 to 5 for
other tests (5 being the best). A hyphen (-) indicates that specific data was not found in the
searched literature. Sources:[2][3][5][8][13][14]

Experimental Protocols

Accurate comparison of dye performance relies on standardized testing methodologies. The
International Organization for Standardization (ISO) provides a comprehensive set of standards
for evaluating the color fastness of textiles.

Experimental Protocol for Light Fastness (Based on ISO
105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).[15]

e Specimen Preparation: A specimen of the dyed textile is mounted on a card, alongside a set
of blue wool references (rated 1-8) with known light fastness.[16][17]

o Exposure: The mounted specimens and references are placed in a light fastness tester
equipped with a xenon arc lamp.[18][19] The exposure conditions (e.g., humidity,
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temperature) are strictly controlled.

o Assessment: The specimens are exposed until a specified color change is observed on the
sample or the blue wool references. The light fastness is assessed by comparing the change
in color of the test specimen with that of the blue wool references.[15][16] The rating
corresponds to the blue wool reference that shows a similar degree of fading.[16]

Experimental Protocol for Wash Fastness (Based on ISO
105-C06)

This test is designed to assess the resistance of a textile's color to domestic and commercial
laundering procedures.[20]

e Specimen Preparation: A 100 mm x 40 mm specimen of the dyed textile is sewn together
with a multi-fiber adjacent fabric, which typically includes strips of common fibers like cotton,
wool, polyester, and nylon.[21][22]

e Washing Procedure: The composite specimen is placed in a stainless steel container with a
specified volume of a standard soap or detergent solution and stainless steel balls to
simulate mechanical action.[22][23] The container is then agitated in a laundering machine at
a controlled temperature and for a specific duration (e.g., 40°C for 40 minutes for test A2S).
[21][22][24]

e Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with water
and dried in an environment not exceeding 60°C.[20]

o Evaluation: The change in color of the dyed specimen and the degree of staining on each
fiber of the multi-fiber fabric are assessed visually using standardized grey scales under
controlled lighting conditions.[21][22]

Diagrams of Key Processes

To visualize the concepts discussed, the following diagrams illustrate the classification of the
compared dyes and a typical experimental workflow for evaluating dye performance.

Caption: Chemical classification of the compared cationic dyes.
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Caption: Workflow for color fastness evaluation of dyed textiles.

Conclusion

BASIC RED 18:1 demonstrates excellent light fastness, making it a robust choice for
applications where resistance to photodegradation is critical. Its performance in wash fastness
Is also very good, comparable to other high-performance cationic dyes. The selection of an
appropriate cationic dye will ultimately depend on the specific requirements of the application,
including the desired shade, the substrate being colored, and the anticipated environmental
stressors. This guide provides foundational data to assist researchers in making an evidence-
based decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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